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Chemical and Biological Profile of Hemiphloin

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Hemiphloin

CAS No.: 3682-03-9

Cat. No.: S604859

The table below summarizes the foundational data for hemiphloin, which is crucial for experimental design

and compound handling.

Property Description

CAS Number 71963-94-5 [1] [2]

Molecular Formula C21H22010 [1] [2]

Molecular Weight 434.4 g/mol [1]

Type of Compound Flavonoid [1]

Purity >=08% [1]

Source The roots of Dalbergia odorifera and leaves of Betula platyphylla var.

latifolia [1]

Physical Description Powder [1]

Primary Bioactivity Anti-inflammatory [2] [3]

Therapeutic Candidate Inflammatory skin diseases (e.g., atopic dermatitis) [2] [3]
For
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Key Experimental Findings and Mechanisms

Recent studies have detailed the anti-inflammatory effects of hemiphloin. The following table outlines the

core experimental findings.

Proposed Mechanism

Study Model Treatment Key Findings .
of Action
TNF-a/lFN-y-induced Hemiphloin I Gene expression & Inhibition of
HaCaT keratinocytes [3] production of IL-13, IL-6, IL-  phosphorylation of p38,
8, CCL17/TARC, ERK, STAT1, and NF-
CCL22/MDC [3]. KB [3].
LPS-induced J774 Hemiphloin 1 NO production; | Not specified in the
macrophages [3] expression of INOS and cited source.
COX-2; | gene expression
of TNF-a, IL-1f3, and IL-6
[3].
DNCB-induced atopic VAE (70% | Ear thickness; | IgE Inhibition of MAPKs
dermatitis mouse model ethanol levels; | gene expression of  (p38, ERK, JNK),
(treated with Vigna angularis  extract) IL-1(, IL-6, IL-8, STAT1, and NF-kB

extract containing
hemiphloin) [3]

CCL17/TARC, CCL22/MDC
in ear tissue [3].

pathways [3].

The experimental workflow and the signaling pathways inhibited by hemiphlein can be visualized in the
following diagrams, which summarize the logical flow from in-vitro to in-vivo models and the key molecular

mechanisms involved.
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Experimental workflow for hemiphloin research
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Signaling pathways inhibited by hemiphloin

Detailed Experimental Protocols

For researchers seeking to replicate or build upon these findings, here are the methodologies for key

experiments.

Cell Culture and Treatment

e Cell Lines: Use human keratinocyte cells (HaCaT) and murine macrophage cells (J774).

¢ Inflammation Induction: Stimulate HaCaT cells with a combination of TNF-a and IFN-y. Stimulate
J774 cells with LPS [3].

¢ Hemiphloin Preparation: Prepare a stock solution in DMSO at a concentration of 10-100 mM.
Further dilute in cell culture medium for treatment. A final concentration of 10-100 pM is typically used
for in vitro experiments [2] [3].

¢ Pre-treatment: Administer hemiphloin to cells 1-2 hours prior to the application of inflammatory
inducers [3].
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Analysis of Gene Expression

e Method: Quantitative Real-Time PCR (qRT-PCR).

e Target Genes:
o Pro-inflammatory Cytokines: IL-1[3, IL-6, IL-8, TNF-a.
o Chemokines: CCL17/TARC, CCL22/MDC.
o Inflammatory Enzymes: iNOS, COX-2 [3].

Analysis of Protein Expression and Phosphorylation

e Method: Western Blot.
e Target Proteins:
o Signaling Pathways: Phosphorylated forms of p38, ERK, JNK, STAT1, and NF-kB subunits.
Always compare to total protein levels to assess activation status [3].
o Inflammatory Enzymes: INOS and COX-2 protein levels [3].

In-Vivo Validation

e Disease Model: Use a 2,4-dinitrochlorobenzene (DNCB)-induced atopic dermatitis model in
mice.
e Treatment: Apply a 70% ethanol extract of Vigna angularis (VAE), standardized to contain
hemiphloin, topically or systemically.
o Efficacy Endpoints:
o Clinical Scoring: Measure reduction in ear thickness and dermatitis index.
o Biochemical Analysis: Measure serum levels of IgE.
o Molecular Analysis: Analyze gene expression of IL-1(, IL-6, IL-8, CCL17/TARC, and
CCL22/MDC in affected skin tissue [3].

Research Context and Future Directions

e Current Research Stage: The existing data is robust but remains at the preclinical level. The
primary evidence comes from in vitro models and an in vivo study where hemiphloin was
administered as a component of a plant extract (VAE), not as a purified single compound [3]. Further
investigation is needed to confirm the efficacy and safety of the isolated molecule.

¢ Positioning in Drug Discovery: Hemiphloin fits into the growing field of natural bioactive
compounds for skin diseases. This area leverages molecules with inherent anti-inflammatory and
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antioxidant properties, often explored as potential ingredients in nanoformulations to enhance delivery
and efficacy [4].
e Suggested Next Steps: Future work should focus on:
o Confirming single-agent efficacy of purified hemiphloin in established disease models.
o Conducting comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and
Toxicity) studies.
o Exploring formulation strategies, such as topical nanoformulations, to improve skin
penetration and stability [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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